Cas no 160999-59-7 (Adenosine, N-[(3-methyl-4-nitrophenyl)methyl]-)

• Product Name: Adenosine, N-[(3-methyl-4-nitrophenyl)methyl]-
• CAS No: 160999-59-7
• MF: C₁₈H₂₀N₆O₆
• MW: 416.388003349304
• CID: 1340440
• Update Time: 2024-08-17

Adenosine, N-[(3-methyl-4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Adenosine, N-[(3-methyl-4-nitrophenyl)methyl]-

• Inchi： 1S/C18H20N6O6/c1-9-4-10(2-3-11(9)24(28)29)5-19-16-13-17(21-7-20-16)23(8-22-13)18-15(27)14(26)12(6-25)30-18/h2-4,7-8,12,14-15,18,25-27H,5-6H2,1H3,(H,19,20,21)/t12-,14-,15-,18-/m1/s1
• InChI Key： OMHFOLDSIDCUFS-SCFUHWHPSA-N
• SMILES： OC[C@H]1O[C@@H](N2C3C(=C(N=CN=3)NCC3=CC=C([N+]([O-])=O)C(C)=C3)N=C2)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 416.1446

Experimental Properties

• Density: 1.73±0.1 g/cm3(Predicted)
• Boiling Point: 763.5±70.0 °C(Predicted)
• PSA: 168.69
• pka: 13.11±0.70(Predicted)